Cas no 1698576-98-5 (tert-butyl 2-[(4-amino-1-methyl-1H-pyrazol-3-yl)sulfanyl]acetate)

• Product Name: tert-butyl 2-[(4-amino-1-methyl-1H-pyrazol-3-yl)sulfanyl]acetate
• CAS No: 1698576-98-5
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 5851263
• PubChem ID: 103079630
• Update Time: 2025-08-03

tert-butyl 2-[(4-amino-1-methyl-1H-pyrazol-3-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(4-amino-1-methyl-1H-pyrazol-3-yl)sulfanyl]acetate
• EN300-6509038
• 1698576-98-5

• Inchi： 1S/C10H17N3O2S/c1-10(2,3)15-8(14)6-16-9-7(11)5-13(4)12-9/h5H,6,11H2,1-4H3
• InChI Key： HOQPVYWQSYUWHC-UHFFFAOYSA-N
• SMILES： S(C1C(=CN(C)N=1)N)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.4Ų

Additional information on tert-butyl 2-[(4-amino-1-methyl-1H-pyrazol-3-yl)sulfanyl]acetate

Comprehensive Overview of tert-butyl 2-[(4-amino-1-methyl-1H-pyrazol-3-yl)sulfanyl]acetate (CAS No. 1698576-98-5)

The compound tert-butyl 2-[(4-amino-1-methyl-1H-pyrazol-3-yl)sulfanyl]acetate (CAS No. 1698576-98-5) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core with an amino functional group and a tert-butyl ester moiety, makes it a versatile building block for drug discovery and material science applications. Researchers are particularly interested in its potential as a precursor for heterocyclic compounds, which are crucial in developing new kinase inhibitors and antimicrobial agents.

In recent years, the demand for sulfur-containing compounds like tert-butyl 2-[(4-amino-1-methyl-1H-pyrazol-3-yl)sulfanyl]acetate has surged due to their role in bioactive molecule synthesis. The sulfanyl (thioether) linkage in this compound enhances its reactivity, enabling efficient C-S bond formation in medicinal chemistry. This aligns with current trends in green chemistry, where researchers seek atom-economical methods for constructing complex molecules. The tert-butyl ester group further provides stability during synthetic processes, making it valuable for peptide mimetics and prodrug development.

From a synthetic perspective, CAS 1698576-98-5 demonstrates remarkable utility in multicomponent reactions (MCRs), a hot topic in organic chemistry. Its 4-amino-1-methyl-1H-pyrazole segment can participate in cycloaddition reactions, while the acetate side chain allows for further functionalization via ester hydrolysis or transesterification. These properties answer frequent search queries about "modifiable pyrazole derivatives" and "protected thioacetates for drug synthesis." The compound's lipophilicity, influenced by the tert-butyl group, also makes it relevant to discussions about drug permeability and bioavailability enhancement strategies.

Analytical characterization of tert-butyl 2-[(4-amino-1-methyl-1H-pyrazol-3-yl)sulfanyl]acetate typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing common questions about "pyrazole compound purity analysis." Its stability under various pH conditions (a frequently searched topic for "acid-labile protecting groups") makes it suitable for solid-phase synthesis applications. Furthermore, the amino group's nucleophilicity enables conjugation with carboxylic acids or carbonyl compounds, supporting its use in bioconjugation chemistry – a growing field in targeted drug delivery systems.

The environmental profile of CAS 1698576-98-5 meets modern sustainability standards, responding to increased searches for "eco-friendly synthetic intermediates." Its molecular design avoids persistent bioaccumulative motifs while maintaining synthetic utility. In computational chemistry studies (another trending topic), the compound's molecular docking potential with various enzyme targets has generated interest, particularly for cancer research applications where pyrazole-based scaffolds show promise as signal transduction modulators.

Industrial-scale production of tert-butyl 2-[(4-amino-1-methyl-1H-pyrazol-3-yl)sulfanyl]acetate employs optimized catalytic methods to minimize waste, aligning with circular economy principles. Quality control protocols ensure batch-to-batch consistency for GMP applications, addressing pharmaceutical manufacturers' concerns about "reliable API intermediates." The compound's crystallinity properties (a subject of numerous patent applications) facilitate purification, while its solubility profile in common organic solvents supports diverse formulation development needs.

Emerging research explores this compound's potential in material science, particularly for designing functional polymers with tailored properties. The pyrazole-thioether combination offers unique coordination chemistry possibilities with metal ions, relevant to catalysis and sensor development. These multidisciplinary applications respond to growing interest in "multifunctional organic building blocks" across scientific communities. As synthetic methodologies advance, CAS 1698576-98-5 continues to demonstrate unexpected utility beyond its original pharmaceutical applications.

Safety assessments confirm that tert-butyl 2-[(4-amino-1-methyl-1H-pyrazol-3-yl)sulfanyl]acetate can be handled using standard laboratory precautions, with comprehensive SDS documentation available for risk management. Its thermal stability meets process safety requirements for industrial use, while biodegradation studies address environmental concerns. These characteristics position it favorably compared to traditional sulfur-based intermediates that may pose greater disposal challenges.

The commercial availability of CAS 1698576-98-5 from specialized fine chemical suppliers supports its growing adoption in research. Packaging options range from milligram-scale for discovery research to kilogram quantities for process development, catering to diverse user needs. Proper storage conditions (often searched as "pyrazole derivative stability") ensure prolonged shelf life without significant degradation, making it a practical choice for both academic and industrial laboratories.